Cas no 4601-65-4 (Benzenamine, 4,4'-[(3-methylphenyl)methylene]bis[N,N-dimethyl-)

Benzenamine, 4,4'-[(3-methylphenyl)methylene]bis[N,N-dimethyl- structure
4601-65-4 structure
Product Name:Benzenamine, 4,4'-[(3-methylphenyl)methylene]bis[N,N-dimethyl-
CAS No:4601-65-4
MF:C24H28N2
MW:344.492526054382
CID:334889
PubChem ID:239112
Update Time:2025-04-19

Benzenamine, 4,4'-[(3-methylphenyl)methylene]bis[N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4,4'-[(3-methylphenyl)methylene]bis[N,N-dimethyl-
    • 4-[(4-dimethylaminophenyl)-(3-methylphenyl)methyl]-N,N-dimethyl-anilin e
    • 4,4'-Dimethylamino-3''-methyl-triphenylmethan
    • 4'.4''-Bis-dimethylamino-3-methyl-triphenylmethan
    • bis-(4-dimethylamino-phenyl)-m-tolyl-methane
    • Bis-< 4-dimethylamino-phenyl> -< 3-methyl-phenyl> -methan
    • NSC-43912
    • NSC43912
    • DTXSID00963484
    • 4601-65-4
    • 4,4'-[(3-Methylphenyl)methylene]bis(N,N-dimethylaniline)
    • Inchi: 1S/C24H28N2/c1-18-7-6-8-21(17-18)24(19-9-13-22(14-10-19)25(2)3)20-11-15-23(16-12-20)26(4)5/h6-17,24H,1-5H3
    • InChI Key: ZOCCXHBHMIXWGA-UHFFFAOYSA-N
    • SMILES: N(C)(C)C1C=CC(=CC=1)C(C1C=CC=C(C)C=1)C1C=CC(=CC=1)N(C)C

Computed Properties

  • Exact Mass: 344.22544
  • Monoisotopic Mass: 344.225249
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.5
  • XLogP3: 5.9

Experimental Properties

  • Density: 1.06
  • Boiling Point: 488.1°Cat760mmHg
  • Flash Point: 220.1°C
  • Refractive Index: 1.615
  • PSA: 6.48
  • LogP: 5.30720
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